2-[(4-oxo-3-phenyl-5H-pyrimido[5,4-b]indol-2-yl)sulfanyl]acetamide

• IUPAC Name: 2-[(4-oxo-3-phenyl-5H-pyrimido[5,4-b]indol-2-yl)sulfanyl]acetamide
• InChI: InChI=1S/C18H14N4O2S/c19-14(23)10-25-18-21-15-12-8-4-5-9-13(12)20-16(15)17(24)22(18)11-6-2-1-3-7-11/h1-9,20H,10H2,(H2,19,23)
• InChI Key: ZVROCLNORBVZFF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2C(=O)C3=C(C4=CC=CC=C4N3)N=C2SCC(=O)N
• Molecular Formula: C18H14N4O2S
• Molecular Weight: 350.4 g/mol

Description

This compound is a substituted pyrimido[5,4-b]indole. It has been identified as a potent NFκB activator and has shown to selectively stimulate Toll-like receptor 4 (TLR4) in human and mouse cells. It is considered a small molecule that stimulates the innate immune system with minimal toxicity.

Synthesis Analysis

The synthesis of similar compounds involves the reaction of hydrazonoyl halides with each of alkyl carbothioates, carbothioamides, and 7-thioxo-5,6,7,8-tetrahydropyrimido-[4,5-d]pyrimidine-2,4(1H,3H)-diones in the presence of triethylamine. The structures of the newly synthesized compounds were established based on their spectral data, elemental analyses, and alternative synthetic routes whenever possible.

Scientific Research Applications

Antimicrobial Activity

• Imidazole derivatives, including this compound, have shown promising antimicrobial properties. .

Immunomodulation

• Computational studies suggest that active compounds with imidazole moieties can bind primarily to MD-2 in the TLR4/MD-2 complex. .

Plant Growth Regulation

• Imidazole derivatives play a role in plant biology. . Investigating whether this compound affects plant growth could be interesting.

Nutritional Stress Response in Livestock

• Some imidazole derivatives enhance the body’s stress response, particularly in cases of oxidative stress, temperature extremes, and nutritional imbalances. .

Mechanism of Action

Target of Action

The primary target of this compound is the Toll-like receptor 4 (TLR4) . TLR4 is a part of the innate immune system and plays a crucial role in pathogen recognition and activation of innate immunity. It recognizes lipopolysaccharide (LPS) from Gram-negative bacteria and leads to the activation of the NFκB pathway .

Mode of Action

The compound selectively stimulates TLR4 in human and mouse cells . Computational studies suggest that the active compounds primarily bind to MD-2 in the TLR4/MD-2 complex . This interaction triggers a cascade of intracellular signaling pathways, leading to the activation of the NFκB pathway .

Biochemical Pathways

Upon activation of TLR4, the compound affects the NFκB pathway . The NFκB pathway plays a key role in regulating the immune response to infection. Incorrect regulation of NFκB has been linked to cancer, inflammatory and autoimmune diseases, septic shock, viral infection, and improper immune development.

Result of Action

The stimulation of TLR4 and the subsequent activation of the NFκB pathway lead to the production of cytokines and other inflammatory mediators . These molecules are crucial for the innate immune response, helping the body fight off infections. The compound’s action can therefore potentially be used for its immune-modulating effects .